Cas no 34225-81-5 (3-Methylindene-2-carboxylicacid)

• Product Name: 3-Methylindene-2-carboxylicacid
• CAS No: 34225-81-5
• Molecular Formula: C₁₁H₁₀O₂
• Molecular Weight: 174.1959
• MDL: MFCD00044428
• CID: 54209
• PubChem ID: 24851160

3-Methylindene-2-carboxylicacid Properties

Names and Identifiers

• 3-Methyl-1H-indene-2-carboxylic acid
• 3-Methylindene-2-carboxylic acid
• 1H-Indene-2-carboxylic acid,3-methyl
• 1-Methyl-2-inden-(1)-carbonsaeure
• 1-Methyl-inden-2-carbonsaeure
• 3-Methyl-inden-2-carbonsaeure
• 3-METHYLINDEN-2-CARBONSAEURE
• Z219995572
• MFCD00044428
• EINECS 251-888-3
• 8CUV9E9RQM
• AM919
• 3-Methyl-1H-indene-2-carboxylicacid
• 3-Methyl-1H-indene-2-carboxylic acid #
• J-019510
• FT-0654551
• AC-8780
• TS-02400
• 1H-Indene-2-carboxylic acid, 3-methyl-
• SCHEMBL714287
• NS00029626
• UNII-8CUV9E9RQM
• AKOS000121094
• A822124
• 1-METHYLINDENE-2-CARBOXYLIC ACID
• SY239732
• DTXSID20187807
• F20204
• Q27453631
• 3-Methylindene-2-carboxylic acid, 98%
• 34225-81-5

• MDL： MFCD00044428
• InChIKey： RONBYWGSEXDEKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O2/c1-7-9-5-3-2-4-8(9)6-10(7)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• SMILES： CC1=C(CC2=CC=CC=C12)C(=O)O

Computed Properties

• Exact Mass: 174.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.068
• Heavy Atom Count: 13
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.10080
• PSA: 37.30000
• Refractive Index: 1.614
• Boiling Point: 306.9±21.0 °C at 760 mmHg
• Melting Point: 201-203 °C (lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 141.9±16.7 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3

3-Methylindene-2-carboxylicacid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Methylindene-2-carboxylicacid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes